N-(1-cyanocyclopentyl)-2-[4-(4-cyanopyridin-2-yl)piperazin-1-yl]acetamide

• IUPAC Name: N-(1-cyanocyclopentyl)-2-[4-(4-cyanopyridin-2-yl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C18H22N6O/c19-12-15-3-6-21-16(11-15)24-9-7-23(8-10-24)13-17(25)22-18(14-20)4-1-2-5-18/h3,6,11H,1-2,4-5,7-10,13H2,(H,22,25)
• InChI Key: AOQJKENQVIPUCP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C#N)NC(=O)CN2CCN(CC2)C3=NC=CC(=C3)C#N
• Molecular Formula: C18H22N6O
• Molecular Weight: 338.4 g/mol

Description

N-(1-cyanocyclopentyl)-2-[4-(4-cyanopyridin-2-yl)piperazin-1-yl]acetamide, also known as JNJ-40411813, is a novel small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

N-(1-cyanocyclopentyl)-2-[4-(4-cyanopyridin-2-yl)piperazin-1-yl]acetamide is a selective inhibitor of several enzymes and signaling pathways, including Janus kinase (JAK) and signal transducer and activator of transcription (STAT). The compound binds to the ATP-binding site of JAK and inhibits its activity, which subsequently leads to the inhibition of STAT activation. This mechanism of action has been shown to have therapeutic potential in various diseases, including cancer and inflammation.
Biochemical and Physiological Effects:
N-(1-cyanocyclopentyl)-2-[4-(4-cyanopyridin-2-yl)piperazin-1-yl]acetamide has been shown to have several biochemical and physiological effects in vitro and in vivo. The compound has been shown to inhibit the proliferation and migration of cancer cells, reduce inflammation, and improve neurological function in animal models. The compound has also been shown to have a favorable pharmacokinetic profile, with high oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

N-(1-cyanocyclopentyl)-2-[4-(4-cyanopyridin-2-yl)piperazin-1-yl]acetamide has several advantages for lab experiments, including its high potency and selectivity, favorable pharmacokinetic profile, and availability of commercial sources. However, the compound also has some limitations, including its high cost and limited solubility in aqueous solutions.

Future Directions

For the research on N-(1-cyanocyclopentyl)-2-[4-(4-cyanopyridin-2-yl)piperazin-1-yl]acetamide include the evaluation of its efficacy and safety in clinical trials for various diseases, the identification of its potential off-target effects, and the optimization of its synthesis method to reduce cost and increase yield. The compound may also be evaluated for its potential use in combination therapy with other drugs or as a drug delivery system for targeted therapy. Overall, N-(1-cyanocyclopentyl)-2-[4-(4-cyanopyridin-2-yl)piperazin-1-yl]acetamide has significant potential for therapeutic applications and warrants further investigation.

Synthesis Methods

The synthesis of N-(1-cyanocyclopentyl)-2-[4-(4-cyanopyridin-2-yl)piperazin-1-yl]acetamide involves a multi-step process that includes the reaction of 2-(4-piperazin-1-ylphenyl)acetic acid with 1-cyanocyclopentene to form the intermediate N-(1-cyanocyclopentyl)-2-[4-(4-piperazin-1-ylphenyl)phenyl]acetamide. The intermediate is then reacted with 4-cyanopyridine-2-amine to form the final product, N-(1-cyanocyclopentyl)-2-[4-(4-cyanopyridin-2-yl)piperazin-1-yl]acetamide. The synthesis method has been optimized to obtain high yield and purity of the final product.

Scientific Research Applications

N-(1-cyanocyclopentyl)-2-[4-(4-cyanopyridin-2-yl)piperazin-1-yl]acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. The compound has been shown to inhibit the activity of several enzymes and signaling pathways that are involved in the progression of these diseases. The scientific research application of N-(1-cyanocyclopentyl)-2-[4-(4-cyanopyridin-2-yl)piperazin-1-yl]acetamide includes in vitro and in vivo studies to evaluate its efficacy and safety for clinical use.